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Compound of Interest

Compound Name:
N-BOC-

(methylamino)acetaldehyde

Cat. No.: B104805 Get Quote

For researchers, scientists, and drug development professionals, the selective oxidation of

primary alcohols to aldehydes is a critical transformation in organic synthesis. The choice of

oxidant is paramount to ensure high yields, prevent over-oxidation to carboxylic acids, and

maintain compatibility with other functional groups. This guide provides an objective

comparison of two widely used methods: the Dess-Martin oxidation and the Swern oxidation,

supported by experimental data and detailed protocols.

At a Glance: Dess-Martin vs. Swern Oxidation
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Feature Dess-Martin Oxidation Swern Oxidation

Oxidizing Agent
Dess-Martin Periodinane

(DMP)

Dimethyl sulfoxide (DMSO)

activated by oxalyl chloride

Reaction Temperature
Typically room temperature

(can be 0°C)[1][2][3]

Cryogenic temperatures

(-78°C)[2][4][5]

Key Reagents DMP, solvent (e.g., DCM)

DMSO, oxalyl chloride,

triethylamine, solvent (e.g.,

DCM)[4][6]

Reaction Time
Generally rapid (0.5 - 4 hours)

[3][7]

Typically longer, including

activation and reaction steps

(several hours)[8]

Workup

Often involves quenching with

sodium thiosulfate and

washing[2][9]

Aqueous workup to remove

salts and byproducts[2]

Byproducts Iodinane and acetic acid[1]

Dimethyl sulfide (malodorous),

CO, CO₂, triethylammonium

chloride[10][11]

Advantages

Mild, neutral pH, room

temperature, high

chemoselectivity, easy

workup[1][12][13]

Mild, avoids heavy metals,

high yields, inexpensive

reagents[5][14][15]

Disadvantages

Expensive, potentially

explosive, high molecular

weight reagent[12][16]

Requires cryogenic

temperatures, produces a foul

odor, generates gas[4][5][17]

Reaction Mechanisms
The mechanisms of both oxidations, while achieving the same transformation, proceed through

distinct pathways.
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Dess-Martin Oxidation Mechanism

RCH₂OH

Diacetoxyalkoxyperiodinane
Ligand exchange

Dess-Martin Periodinane (DMP)

RCHO

Intramolecular
proton transfer

Iodinane byproduct

2 CH₃COOH

Swern Oxidation Mechanism

DMSO Chlorodimethylsulfonium salt

Oxalyl Chloride
Activation

Alkoxysulfonium salt

RCH₂OH

Alkoxysulfonium ylide

RCHO

Intramolecular
elimination

Dimethyl sulfide (DMS)Triethylamine (Et₃N) Deprotonation
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Dess-Martin Oxidation Workflow Swern Oxidation Workflow

Dissolve alcohol in DCM

Add DMP at room temperature

Stir for 2-4 hours

Quench with Na₂S₂O₃ and NaHCO₃

Extract with ether

Wash, dry, and concentrate

Cool DCM to -78°C

Add oxalyl chloride, then DMSO

Add alcohol solution

Add triethylamine

Warm to room temperature

Aqueous workup

Extract, wash, dry, and concentrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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